Cas no 438032-83-8 ({[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate)

• Product Name: {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate
• CAS No: 438032-83-8
• MF: C₁₅H₁₂BrNO₆
• MW: 382.162883758545
• CID: 5331031
• Update Time: 2025-10-29

{[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-((2-(methoxycarbonyl)phenyl)amino)-2-oxoethyl 5-bromofuran-2-carboxylate
• 2-{[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl 5-bromofuran-2-carboxylate
• Oprea1_087073
• [2-(2-methoxycarbonylanilino)-2-oxoethyl] 5-bromofuran-2-carboxylate
• STL194093
• Z18369173
• {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate

• Inchi： 1S/C15H12BrNO6/c1-21-14(19)9-4-2-3-5-10(9)17-13(18)8-22-15(20)11-6-7-12(16)23-11/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： IBHGUWHEOYIKEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCC(NC2C=CC=CC=2C(=O)OC)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 457
• XLogP3: 3.5
• Topological Polar Surface Area: 94.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate

The Compound CAS No 438032-83-8: {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate

The compound CAS No 438032-83-8, also known as {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 5-bromofuran ring system and a methoxycarbonyl substituent, making it a valuable substrate for further chemical modifications and applications.

Recent studies have highlighted the importance of furan derivatives in drug discovery and material science. The presence of the 5-bromofuran moiety in this compound provides a platform for exploring its reactivity and bioavailability. Researchers have demonstrated that such structures can serve as scaffolds for developing new pharmaceutical agents, particularly in the realm of anti-inflammatory and anti-cancer therapies. The methoxycarbonyl group further enhances the molecule's versatility, allowing for potential interactions with biological targets such as enzymes and receptors.

In terms of synthesis, the preparation of {[2-(methoxycarbonyl)phenyl]carbamoyl}methyl 5-bromofuran-2-carboxylate involves a multi-step process that combines advanced organic chemistry techniques. The use of protective groups and precise control over reaction conditions are critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The compound's structural features also make it an interesting candidate for materials science applications. The conjugated system within the molecule can exhibit unique electronic properties, which could be harnessed in the development of new materials for optoelectronic devices. Preliminary studies suggest that this compound may exhibit photoluminescent properties, making it a potential candidate for use in light-emitting diodes (LEDs) or sensors.

Moreover, the presence of the methoxycarbonyl group introduces additional functionalization opportunities. This group can undergo various transformations, such as hydrolysis or alkylation, to yield derivatives with enhanced biological activity or improved physical properties. Such modifications are currently being explored in academic and industrial settings to unlock the full potential of this compound.

In conclusion, CAS No 438032-83-8 represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its properties and potential uses, this compound is expected to contribute significantly to both academic knowledge and industrial innovations.